3-Chloro-4-hydroxyphenylboronic acid
Overview
Description
3-Chloro-4-hydroxyphenylboronic acid (CHPB) is a type of organoboronic acid that has been used in various scientific research applications. It is an important intermediate for the synthesis of various compounds, and is used in a range of biochemical and physiological studies. There are several methods for synthesizing CHPB, and it has been found to have a number of advantageous properties that make it suitable for laboratory experiments.
Scientific Research Applications
Vibrational Spectroscopy and Molecular Structure Studies :
- Sert, Ucun, and Böyükata (2013) explored the molecular structure, vibrational frequencies, and electron density clouds of 3-hydroxyphenylboronic acid using computational methods. They identified the most stable conformer of the compound and found good agreement between calculated frequencies, optimized geometry parameters, and experimental data (Sert, Ucun, & Böyükata, 2013).
Detection of Saccharides :
- Li et al. (2014) demonstrated the use of 3-hydroxyphenylboronic acid in electrochemically co-polymerized form for the amplified detection of saccharides like d-fructose, d-mannose, and d-glucose. This work highlights the potential of phenylboronic acid derivatives in creating sensitive electrochemical sensors for saccharides (Li et al., 2014).
Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling :
- Christian, Müller, and Monfette (2014) investigated the role of nickel hydroxo complexes, including those derived from phenylboronic acids, as intermediates in nickel-catalyzed Suzuki–Miyaura cross-coupling reactions. This study provides insights into the mechanistic aspects of such cross-coupling reactions (Christian, Müller, & Monfette, 2014).
Supramolecular Architecture Studies :
- Shimpi, Seethalekshmi, and Pedireddi (2007) reported on the crystal structures of halophenylboronic acids, including 4-chlorophenylboronic acid, revealing the role of B(OH)2 groups and C−H···X interactions in crystal packing. Such studies are valuable for understanding the molecular interactions and properties of these compounds (Shimpi, Seethalekshmi, & Pedireddi, 2007).
Polymer Composite for Plant Cell Adhesion :
- Zeng et al. (2020) developed a poly(L-lysine)-3-hydroxyphenylboronic acid composite to promote adhesion of plant cells. This work highlights the application of phenylboronic acid derivatives in biotechnology, particularly in cell immobilization techniques (Zeng, Zhou, Su, & Pan, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
3-Chloro-4-hydroxyphenylboronic acid is primarily used as a reagent in the Suzuki-Miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . The primary targets of this compound are the aryl halides or vinyl halides, with which it forms new carbon-carbon bonds .
Mode of Action
The compound interacts with its targets through a process called transmetalation . In this process, the organoboron compound (like this compound) transfers the organic group to a metal, in this case, palladium . This results in the formation of a new carbon-carbon bond, linking the two organic groups .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction, in which this compound participates, is a key step in various biochemical synthesis pathways . The new carbon-carbon bonds formed in this reaction can lead to the creation of complex organic compounds, including pharmaceuticals and polymers .
Pharmacokinetics
As a boronic acid, it is expected to have good stability and reactivity, making it suitable for use in various chemical reactions
Result of Action
The primary result of the action of this compound is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, including complex molecules used in pharmaceuticals and materials science .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura reaction requires a base and a palladium catalyst . The choice of these components, as well as the reaction temperature and solvent, can significantly affect the yield and selectivity of the reaction . Furthermore, the compound should be stored at room temperature and avoided from dust formation .
properties
IUPAC Name |
(3-chloro-4-hydroxyphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BClO3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,9-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWQIKFZZILXJHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)O)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50622630 | |
Record name | (3-Chloro-4-hydroxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50622630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
182344-13-4 | |
Record name | (3-Chloro-4-hydroxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50622630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Chloro-4-hydroxyphenylboronic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
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